Cas no 2230789-89-4 ((1s,3s)-3-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)cyclobutan-1-ol, cis)

• Product Name: (1s,3s)-3-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)cyclobutan-1-ol, cis
• CAS No: 2230789-89-4
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5213525
• PubChem ID: 104605241
• Update Time: 2025-10-28

(1s,3s)-3-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)cyclobutan-1-ol, cis Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)cyclobutan-1-ol
• (1s,3s)-3-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)cyclobutan-1-ol, cis

• Inchi： 1S/C7H12N4O/c1-11-7(8)9-6(10-11)4-2-5(12)3-4/h4-5,12H,2-3H2,1H3,(H2,8,9,10)/t4-,5+
• InChI Key： YYTZHNIVNYQCIR-SYDPRGILSA-N
• SMILES： [C@@H]1(O)C[C@H](C2N=C(N)N(C)N=2)C1

Additional information on (1s,3s)-3-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)cyclobutan-1-ol, cis

Compound CAS No. 2230789-89-4: (1S,3S)-3-(5-Amino-1-Methyl-1H-1,2,4-Triazol-3-Yl)cyclobutan-1-Ol, Cis

The compound with CAS No. 2230789-89-4, commonly referred to as (1S,3S)-3-(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)cyclobutan-1-ol in its cis configuration, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and its role in various research applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The cyclobutan core of this molecule provides a rigid framework that enhances its stability and reactivity. The presence of the triazole ring introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. These features make the compound an attractive candidate for applications in medicinal chemistry, particularly in the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for drug design, leveraging its compact structure to optimize pharmacokinetic properties.

One of the most notable advancements involving this compound is its use in the synthesis of novel materials with tailored mechanical and electronic properties. By incorporating the cyclobutan unit into polymer frameworks, scientists have demonstrated enhanced mechanical strength and thermal stability. These findings suggest that the compound could play a pivotal role in the development of high-performance materials for use in aerospace and automotive industries.

Recent studies have also focused on the stereochemical properties of this compound. The cis configuration of the molecule has been shown to influence its biological activity significantly. Researchers have reported that this stereoisomer exhibits superior binding affinity to specific protein targets compared to its trans counterpart. This discovery underscores the importance of stereochemistry in drug design and highlights the potential of this compound as a lead molecule for therapeutic applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of chiral auxiliaries has been instrumental in achieving high enantiomeric excess during the synthesis. This approach not only ensures the production of pure enantiomers but also facilitates further functionalization studies.

The biological evaluation of this compound has revealed promising results in preclinical models. It has demonstrated selective inhibition against certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. Additionally, studies have shown that it exhibits minimal toxicity at therapeutic concentrations, making it a viable candidate for further clinical investigation.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. Scientists are exploring methods to introduce additional functional groups while maintaining its structural integrity. These efforts aim to unlock new applications in areas such as catalysis and sensors.

In conclusion, CAS No. 2230789-89-4 represents a versatile molecule with diverse applications across multiple disciplines. Its unique combination of structural features and stereochemical properties positions it as a valuable tool in both academic research and industrial development.